Cas no 329079-50-7 (N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide)

N-(2,4-Difluorophenyl)-2-(morpholin-4-yl)acetamide is a fluorinated acetamide derivative featuring a morpholine moiety, offering unique chemical and pharmacological properties. Its structure combines a difluorophenyl group with a morpholine ring, enhancing its potential as an intermediate in pharmaceutical synthesis. The compound exhibits favorable solubility and stability, making it suitable for further derivatization in drug discovery. The presence of fluorine atoms may contribute to improved metabolic stability and bioavailability, while the morpholine group can influence binding affinity in target interactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors or CNS-targeting agents. Its well-defined structure allows for precise modifications to optimize desired properties.
N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide structure
329079-50-7 structure
Product Name:N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide
CAS No:329079-50-7
MF:C12H14F2N2O2
MW:256.248569965363
MDL:MFCD00120262
CID:5165604
Update Time:2026-03-04

N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-DIFLUOROPHENYL)-2-MORPHOLINOACETAMIDE
    • N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide
    • N-(2,4-difluorophenyl)-2-morpholin-4-ylacetamide
    • Z46180131
    • MDL: MFCD00120262
    • Inchi: 1S/C12H14F2N2O2/c13-9-1-2-11(10(14)7-9)15-12(17)8-16-3-5-18-6-4-16/h1-2,7H,3-6,8H2,(H,15,17)
    • InChI Key: RWAJKEXDISGWGW-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1NC(CN1CCOCC1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 285
  • XLogP3: 1
  • Topological Polar Surface Area: 41.6

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Additional information on N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide

Comprehensive Overview of N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide (CAS No. 329079-50-7)

N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide, with the CAS number 329079-50-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a difluorophenyl moiety with a morpholine ring, making it a versatile intermediate for synthesizing bioactive molecules. Its acetamide backbone is particularly noteworthy for its role in enhancing metabolic stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for fluorinated compounds like N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide has surged due to their applications in designing kinase inhibitors and antifungal agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections, a hot topic in modern medicine. The compound’s morpholine component is also pivotal in improving solubility, a recurring challenge in small-molecule drug discovery.

From a synthetic chemistry perspective, 329079-50-7 serves as a key building block for heterocyclic derivatives, which are frequently searched in academic and industrial databases. Its difluorophenyl group is often leveraged to fine-tune electronic properties, a technique widely discussed in structure-activity relationship (SAR) studies. This aligns with the growing interest in rational drug design and computational chemistry, as evidenced by trending queries in scientific literature.

The compound’s relevance extends to agrochemical innovation, where fluorinated acetamides are investigated for their herbicidal and pesticidal properties. With sustainability being a global priority, N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide is being studied for its environmental degradation profile, a subject frequently queried in green chemistry forums. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary importance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 329079-50-7, ensuring high purity for research use. The compound’s stability under physiological conditions is another area of active investigation, reflecting the broader industry focus on ADME (Absorption, Distribution, Metabolism, Excretion) optimization. These aspects are frequently highlighted in patent filings and preclinical studies, further cementing its commercial value.

In conclusion, N-(2,4-difluorophenyl)-2-(morpholin-4-yl)acetamide (CAS 329079-50-7) represents a compelling case study in modern chemical research. Its structural features and multifunctional applications resonate with current trends in drug discovery, sustainable agriculture, and material science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.

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